9-(4-bromophenyl)-6-methyl-2,3-dihydrocyclopenta[c]furo[3,2-g]chromen-4(1H)-one

Specification

• Molecular Formula: C21H15BrO3
• Molecular Weight: 395.2 g/mol
• IUPAC Name: 14-(4-bromophenyl)-10-methyl-8,12-dioxatetracyclo[7.7.0.02,6.011,15]hexadeca-1(9),2(6),10,13,15-pentaen-7-one
• Standard InChI: InChI=1S/C21H15BrO3/c1-11-19-17(18(10-24-19)12-5-7-13(22)8-6-12)9-16-14-3-2-4-15(14)21(23)25-20(11)16/h5-10H,2-4H2,1H3
• Standard InChI Key: YBOXEHPQXLSKJC-UHFFFAOYSA-N
• SMILES: CC1=C2C(=CC3=C1OC(=O)C4=C3CCC4)C(=CO2)C5=CC=C(C=C5)Br
• Canonical SMILES: CC1=C2C(=CC3=C1OC(=O)C4=C3CCC4)C(=CO2)C5=CC=C(C=C5)Br

Introduction

9-(4-bromophenyl)-6-methyl-2,3-dihydrocyclopenta[c]furo[3,2-g]chromen-4(1H)-one is a complex organic compound belonging to the chromenone class. Its molecular formula is C21H15BrO3, with a molecular weight of approximately 395.25 g/mol. This compound features a unique fused ring system, incorporating a cyclopentane and furan moiety, along with a bromophenyl and methyl substituent.

Synthesis and Preparation

While specific synthesis methods for 9-(4-bromophenyl)-6-methyl-2,3-dihydrocyclopenta[c]furo[3,2-g]chromen-4(1H)-one are not detailed in available literature, compounds with similar structures often involve multi-step organic reactions. These may include palladium-catalyzed reactions or condensation reactions, which require careful optimization of reaction conditions such as temperature, solvent choice, and reaction time to achieve high yields and purity.

Research Findings and Future Directions

Given the limited availability of specific research findings on this compound, it is essential to consider related compounds within the chromenone class. Chromenes have shown promise in inhibiting enzymes involved in cancer and fungal cell growth, such as topoisomerase and cytochrome. Future studies could focus on the synthesis optimization and pharmacological evaluation of 9-(4-bromophenyl)-6-methyl-2,3-dihydrocyclopenta[c]furo[3,2-g]chromen-4(1H)-one to explore its potential therapeutic applications.